Cas no 331818-83-8 (2-(3-Iodopropyl)-5,5-dimethyl-1,3-dioxane)

• Product Name: 2-(3-Iodopropyl)-5,5-dimethyl-1,3-dioxane
• CAS No: 331818-83-8
• MF: C₉H₁₇IO₂
• MW: 284.134555578232
• CID: 67705
• PubChem ID: 53400992
• Update Time: 2025-04-18

2-(3-Iodopropyl)-5,5-dimethyl-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

• 2-(3-Iodopropyl)-5,5-dimethyl-1,3-dioxane
• DTXSID00694746
• 331818-83-8

• Inchi： 1S/C9H17IO2/c1-9(2)6-11-8(12-7-9)4-3-5-10/h8H,3-7H2,1-2H3
• InChI Key： BYRUDXTUKOCUCQ-UHFFFAOYSA-N
• SMILES： ICCCC1OCC(C)(C)CO1

Computed Properties

• Exact Mass: 284.02700
• Monoisotopic Mass: 284.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.421
• Boiling Point: 278 °C at 760 mmHg
• Flash Point: 278 °C at 760 mmHg
• Refractive Index: 1.491
• PSA: 18.46000
• LogP: 2.60070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,3-dioxanes